Cas no 1359945-05-3 (3-(4-Bromo-2-methylphenyl)pyridine)
1359945-05-3 structure
Product Name:3-(4-Bromo-2-methylphenyl)pyridine
CAS No:1359945-05-3
MF:C12H10BrN
MW:248.118502140045
CID:2916257
Update Time:2023-08-10
3-(4-Bromo-2-methylphenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-bromo-2-methylphenyl)pyridine
- 3-(4-Bromo-2-methylphenyl)pyridine
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- Inchi: 1S/C12H10BrN/c1-9-7-11(13)4-5-12(9)10-3-2-6-14-8-10/h2-8H,1H3
- InChI Key: WVCFYECHVBNQBP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C2C=NC=CC=2)=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9
3-(4-Bromo-2-methylphenyl)pyridine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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